3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxy-2-methylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C16H15NO5/c1-3-22-14-4-5-15(10(2)6-14)11-7-12(16(18)19)9-13(8-11)17(20)21/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: OTNFACGOTNXGGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C
• Molecular Formula: C16H15NO5
• DSSTOX Substance ID: DTXSID30690756
• Molecular Weight: 301.29 g/mol
• CAS RN: 1261905-65-0

Description

3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% (EMPNB) is an organic compound belonging to the class of phenyl esters. It is a white, crystalline solid with a melting point of 117-118 °C and a boiling point of 315-316 °C. It is insoluble in water and soluble in organic solvents such as ethanol, acetone and ethyl acetate. It is used in various scientific research applications, including biochemistry, pharmacology, and drug synthesis.

Mechanism of Action

3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is a ligand that can form complexes with metal ions. It is known to form a complex with zinc ions, which can be used to study enzyme kinetics and protein-ligand interactions. The binding of 3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% to zinc ions can be described by the following mechanism: the 3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% molecule binds to the zinc ion, forming a coordination complex. The coordination complex then undergoes a series of electron transfer reactions, resulting in the formation of the final product.
Biochemical and Physiological Effects
3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase. In addition, it has been shown to have an effect on the expression of certain genes, including those involved in inflammation and cell proliferation. Furthermore, it has been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is easy to synthesize. It is also highly soluble in organic solvents, making it easy to use in experiments. Furthermore, it is a stable compound and does not degrade easily.
On the other hand, there are some limitations to the use of 3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it is not very stable in the presence of light and heat, making it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%. It could be used in the synthesis of novel drugs, as it can form complexes with metal ions. It could also be used to study the effects of drugs on gene expression and cell proliferation. Furthermore, it could be used to study the effects of drugs on enzyme activity, as it has been shown to inhibit the activity of several enzymes. Finally, it could be used to study the effects of drugs on cancer cells, as it has been shown to have an inhibitory effect on the growth of certain cancer cells.

Synthesis Methods

3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% can be synthesized from 4-ethoxy-2-methylphenol and nitrobenzene. The reaction is carried out in the presence of a strong acid catalyst, such as sulfuric acid. The reaction proceeds as follows: 4-ethoxy-2-methylphenol is reacted with nitrobenzene in the presence of sulfuric acid, producing 3-(4-ethoxy-2-methylphenyl)-5-nitrobenzoic acid.

Scientific Research Applications

3-(4-Ethoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, including drugs and other organic compounds. It is also used as a chromogenic reagent in analytical chemistry, as it produces a colored product when reacted with certain compounds. In addition, it is used as a ligand in coordination chemistry, as it can form complexes with metal ions. Furthermore, it is used in biochemistry and pharmacology, as it can be used to study enzyme kinetics, protein-ligand interactions, and drug metabolism.